Cas no 2680560-98-7 (2-acetamido-3-2-(methoxymethoxy)phenylpropanoic acid)

• Product Name: 2-acetamido-3-2-(methoxymethoxy)phenylpropanoic acid
• CAS No: 2680560-98-7
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 5647226
• PubChem ID: 165910257
• Update Time: 2025-11-01

2-acetamido-3-2-(methoxymethoxy)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28282602
• 2-acetamido-3-[2-(methoxymethoxy)phenyl]propanoic acid
• 2680560-98-7
• 2-acetamido-3-2-(methoxymethoxy)phenylpropanoic acid

• Inchi： 1S/C13H17NO5/c1-9(15)14-11(13(16)17)7-10-5-3-4-6-12(10)19-8-18-2/h3-6,11H,7-8H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： OAELECUNZOQLLA-UHFFFAOYSA-N
• SMILES： O(COC)C1C=CC=CC=1CC(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 267.11067264g/mol
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-acetamido-3-2-(methoxymethoxy)phenylpropanoic acid

Introduction to 2-Acetamido-3-(2-(Methoxymethoxy)phenyl)propanoic Acid (CAS No. 2680560-98-7)

2-Acetamido-3-(2-(methoxymethoxy)phenyl)propanoic acid (CAS No. 2680560-98-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an acetamido group, a methoxymethoxy-substituted phenyl ring, and a propanoic acid moiety. These functional groups contribute to the compound's potential biological activity and pharmacological properties.

The methoxymethoxy group is particularly noteworthy as it can influence the compound's solubility, stability, and bioavailability. This group acts as a protecting group for the phenolic hydroxyl, which can be selectively deprotected under specific conditions, making the compound versatile for various synthetic transformations. The acetamido group, on the other hand, is known for its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets such as enzymes and receptors.

In recent years, 2-acetamido-3-(2-(methoxymethoxy)phenyl)propanoic acid has been studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These cytokines play crucial roles in various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 2-acetamido-3-(2-(methoxymethoxy)phenyl)propanoic acid is in the treatment of neurodegenerative disorders. Studies have indicated that this compound can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. This makes it a potential candidate for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-acetamido-3-(2-(methoxymethoxy)phenyl)propanoic acid have also been extensively studied. Its high lipophilicity allows it to easily penetrate cell membranes, while its acidic nature ensures good solubility in aqueous environments. These properties make it an attractive candidate for oral administration, as it can be absorbed efficiently from the gastrointestinal tract.

In terms of safety and toxicity, preliminary studies have shown that 2-acetamido-3-(2-(methoxymethoxy)phenyl)propanoic acid exhibits low toxicity in vitro and in vivo. However, further research is needed to fully understand its long-term effects and potential side effects. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

The synthesis of 2-acetamido-3-(2-(methoxymethoxy)phenyl)propanoic acid involves several steps, including the protection of the phenolic hydroxyl group with methoxymethyl (MOM) chloride, followed by the formation of the acetamido group through acetylation. The final step involves deprotection to reveal the active phenolic hydroxyl group. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In conclusion, 2-acetamido-3-(2-(methoxymethoxy)phenyl)propanoic acid (CAS No. 2680560-98-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development into therapeutic agents for various diseases. Ongoing research continues to explore its full potential, paving the way for new treatments and advancements in healthcare.